Sodium;2-hydroxy-2-(6-methylpyridin-2-yl)acetate

• IUPAC Name: sodium;2-hydroxy-2-(6-methylpyridin-2-yl)acetate
• InChI: InChI=1S/C8H9NO3.Na/c1-5-3-2-4-6(9-5)7(10)8(11)12;/h2-4,7,10H,1H3,(H,11,12);/q;+1/p-1
• InChI Key: QFJCQRMPQGNMHL-UHFFFAOYSA-M
• Canonical SMILES: CC1=NC(=CC=C1)C(C(=O)[O-])O.[Na+]
• Molecular Formula: C8H8NNaO3
• Molecular Weight: 189.14 g/mol
• CAS RN: 2413876-65-8

Description

Sodium;2-hydroxy-2-(6-methylpyridin-2-yl)acetate is a chemical compound with the CAS Number: 2413876-65-8. It has a molecular weight of 189.15. The compound is a sodium salt and is often referred to as a chelating agent due to its ability to form complexes with metal ions.

Molecular Structure Analysis

The Inchi Code for this compound is 1S/C8H9NO3.Na/c1-5-3-2-4-6 (9-5)7 (10)8 (11)12;/h2-4,7,10H,1H3, (H,11,12);/q;+1/p-1. This indicates the presence of a sodium ion (Na), a 6-methylpyridin-2-yl group, and a 2-hydroxyacetate group in the molecule.

Physical And Chemical Properties Analysis

This compound is a powder. It is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

1. Synthesis and Structural Analysis

• Synthesis of Complex Compounds : Sodium derivatives of 2-hydroxy-6-methylpyridine (Hmhp) have been used to synthesize heteropolynuclear complexes, demonstrating their potential in creating intricate chemical structures (Mcconnell, Motevalli, & Thornton, 1995).

2. Pharmaceutical Research

• Development of Medicinally Relevant Compounds : The compound has been involved in the synthesis of 4-pyridinyl-2-amino-4H-chromenes, which are important for biomedical applications. This showcases its role in facilitating the production of functionalized scaffolds in drug discovery (Elinson et al., 2017).

3. Catalytic Applications

• Catalytic Processes in Organic Synthesis : Sodium compounds derived from 2-hydroxy-6-methylpyridine have been used as catalysts in multicomponent reactions, highlighting their utility in organic synthesis and the development of therapeutic agents (Elinson, Nasybullin, & Nikishin, 2013).

4. Energy and Biomass Research

• Hydrogen Gas Production : Investigations into the role of sodium hydroxide in hydrogen gas production during the hydrothermal gasification of biomass indicate the significance of sodium compounds in renewable energy technologies (Onwudili & Williams, 2009).

5. Materials Science

• Production of Phase Change Materials : Research on sodium acetate trihydrate, a phase change material, explores its potential for long-term heat storage in solar heating systems. This highlights the role of sodium compounds in materials science, particularly in energy efficiency and sustainability (Kong et al., 2016).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various proteins and enzymes in the body .

Mode of Action

It’s known that this compound can form complexes with metal ions, suggesting it may act as a chelating agent. This interaction could potentially alter the activity of metal-dependent enzymes or proteins, leading to changes in cellular processes.

Biochemical Pathways

The compound’s ability to form complexes with metal ions could potentially impact a variety of biochemical pathways, particularly those involving metal-dependent enzymes.

Pharmacokinetics

The compound’s sodium salt form suggests it may be water-soluble, which could influence its absorption and distribution within the body .

Result of Action

Its potential role as a chelating agent suggests it could alter the activity of metal-dependent enzymes or proteins, leading to changes in cellular processes.